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Compound of Interest

Compound Name: 1,12-Dibromododecane

Cat. No.: B1294643

This guide provides an in-depth overview of the melting and boiling points of 1,12-
Dibromododecane, a significant intermediate in organic synthesis. The information is tailored
for researchers, scientists, and professionals in drug development, with a focus on precise data
presentation and experimental context.

Physical and Chemical Properties

1,12-Dibromododecane is a linear alkyl dihalide with the chemical formula C12H24Br2.[1][2]
[3] At room temperature, it typically presents as an off-white to pale brown crystalline solid.[4][5]
Depending on the ambient temperature, it may also exist as a liquid due to its relatively low
melting point.[1][4] This compound is generally stable under recommended storage conditions,
which involve a dry, cool, and well-ventilated environment away from strong oxidizing agents.[4]
[5][6] It is soluble in organic solvents like hot methanol but insoluble in water.[4][5][6]
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Property Value Source(s)

Molecular Formula C12H24Br2 [1112][3]

Molecular Weight ~328.13 g/mol [21[7]

CAS Number 3344-70-5 [1][2]

Melting Point 38-42 °C (4151161718111

Boiling Point 215 °C at 15 mmHg [4115116]1[71[9]

Appearance Off-whijce to pf:\le brown AIEI[L0]
crystalline solid

Density 1.2694 g/cm3 [1]

Flash Point >110 °C (>230 °F) [5][9]

Experimental Protocols

The following sections detail the standard methodologies for determining the melting and

boiling points of a compound such as 1,12-Dibromododecane.

1. Melting Point Determination (Capillary Method)

The melting point of 1,12-Dibromododecane is typically determined using a melting point

apparatus and the capillary tube method. This technique provides a melting range, which is

indicative of the compound's purity.

o Sample Preparation: A small amount of the crystalline 1,12-Dibromododecane is finely

powdered.[11] The open end of a capillary tube is tapped into the powder, and the tube is

then gently tapped on a hard surface to pack the solid into the closed end.[11][12] This

process is repeated until a sample height of 1-2 mm is achieved.[12][13]

o Apparatus Setup: The filled capillary tube is placed into the sample holder of a melting point

apparatus.[12] The apparatus is programmed with a starting temperature a few degrees

below the expected melting point (e.g., 35 °C).
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e Measurement: The sample is heated at a controlled rate, typically 1-2 °C per minute, to
ensure thermal equilibrium.[12] The melting range is recorded from the temperature at which
the first drop of liquid appears to the temperature at which the entire sample has completely
melted.[13] For a pure compound, this range is typically narrow (0.5-1.0 °C).[13]

2. Boiling Point Determination (Reduced Pressure Distillation)

Due to its high boiling point at atmospheric pressure, the boiling point of 1,12-
Dibromododecane is determined under reduced pressure (vacuum) to prevent decomposition.

o Apparatus Setup: A simple distillation apparatus is assembled, consisting of a round-bottom
flask, a distillation head with a thermometer, a condenser, and a receiving flask. The entire
system is connected to a vacuum pump with a manometer to monitor the pressure.

e Procedure: An appropriate amount of 1,12-Dibromododecane is placed in the round-bottom
flask along with boiling chips or a magnetic stirrer to ensure smooth boiling. The system is
evacuated to the desired pressure (e.g., 15 mmHg).

o Measurement: The flask is gently heated. The temperature is recorded when the liquid
begins to boil and a stable ring of condensate is observed on the thermometer bulb. This
stable temperature reading is the boiling point of the substance at that specific pressure.[12]

Application in Synthesis: A Logical Workflow

1,12-Dibromododecane is a versatile bifunctional molecule frequently used as a linker in
organic synthesis.[1] Its two terminal bromine atoms can undergo nucleophilic substitution or
participate in coupling reactions, making it an ideal building block for polymers and
macrocycles. For instance, it has been used in the preparation of tboc-protected ionenes.[6][8]
The diagram below illustrates its general role in a polymerization reaction.
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Caption: General workflow of 1,12-Dibromododecane in polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

